Cas no 1707727-73-8 (3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid)

• Product Name: 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid
• CAS No: 1707727-73-8
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 5152182
• Update Time: 2025-05-22

3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C14H16O4/c1-8(2)7-17-12-10-6-4-5-9(3)11(10)18-13(12)14(15)16/h4-6,8H,7H2,1-3H3,(H,15,16)
• InChI Key： XBUJJTXDFHXOHK-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C=CC=C2C(OCC(C)C)=C1C(O)=O

Additional information on 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid

3-Isobutoxy-7-methyl-benzofuran-2-carboxylic Acid: A Comprehensive Overview

The compound 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid (CAS No. 1707727-73-8) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of benzofuran derivatives, which have garnered significant attention in recent years due to their potential in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzofuran ring system with substituents at positions 2, 3, and 7, including an isobutoxy group, a methyl group, and a carboxylic acid functional group. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The carboxylic acid group in this compound plays a crucial role in its ability to form bioactive esters and amides, which are often explored in medicinal chemistry. Additionally, the isobutoxy group enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological applications.

The synthesis of 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid involves a multi-step process that typically includes Friedel-Crafts alkylation, oxidation, and esterification reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The use of green chemistry principles in these syntheses has also been explored to minimize environmental impact.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, its ability to modulate cellular signaling pathways associated with cancer progression suggests its potential as an anticancer agent. Ongoing research is focused on understanding its mechanism of action at the molecular level to optimize its therapeutic potential.

Beyond pharmacology, 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid has also found applications in materials science. Its unique electronic properties make it a valuable component in the development of advanced polymers and organic semiconductors. Recent advancements in nanotechnology have further expanded its utility, with researchers exploring its role in creating high-performance electronic devices.

From an agricultural perspective, this compound has been investigated as a potential lead for developing novel pesticides and herbicides. Its ability to target specific enzymes involved in plant metabolism offers a promising avenue for sustainable crop protection. Field trials are currently underway to assess its efficacy under real-world conditions.

In conclusion, 3-Isobutoxy-7-methyl-benzofuran-2-carboxylic acid is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations. As research continues to uncover new insights into its properties and uses, this compound is poised to make substantial contributions to both academic and industrial sectors.